Cas no 1185299-08-4 ((2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride)

• Product Name: (2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride
• CAS No: 1185299-08-4
• MF: C₇H₁₀Cl₃FN₂
• MW: 247.525102138519
• CID: 1077622
• PubChem ID: 45074968
• Update Time: 2025-05-20

(2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride
• (2-Chloro-6-fluorobenzyl)hydrazinedihydrochloride
• (2-chloro-6-fluorophenyl)methylhydrazine;dihydrochloride
• 1185299-08-4
• [(2-chloro-6-fluorophenyl)methyl]hydrazine dihydrochloride
• SCHEMBL14120084
• SB80716
• AKOS015845699

• MDL： MFCD06800425
• Inchi： 1S/C7H8ClFN2.2ClH/c8-6-2-1-3-7(9)5(6)4-11-10;;/h1-3,11H,4,10H2;2*1H
• InChI Key： IGZQPEVQJOUSKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNN)F.Cl.Cl

Computed Properties

• Exact Mass: 245.989
• Monoisotopic Mass: 245.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

(2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride

Comprehensive Overview of (2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride (CAS No. 1185299-08-4)

(2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride (CAS No. 1185299-08-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the chloro and fluoro substituents on the benzyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers often explore its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's dihydrochloride salt form enhances its stability and solubility, facilitating its use in various experimental protocols.

In recent years, the demand for fluorinated and chlorinated compounds like (2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride has surged due to their role in optimizing drug potency and metabolic stability. This aligns with the growing interest in precision medicine and targeted therapies, where such building blocks are critical for modifying pharmacokinetic properties. Additionally, the compound's relevance in high-throughput screening (HTS) workflows has been highlighted in forums and publications, addressing common queries about its compatibility with automated synthesis platforms.

The synthesis of (2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride involves multi-step organic reactions, often starting from 2-chloro-6-fluorobenzyl bromide. Its purity and yield are meticulously controlled to meet the stringent requirements of Good Manufacturing Practice (GMP) standards, a topic frequently searched by quality assurance professionals. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, ensuring reproducibility in downstream applications.

Beyond pharmaceuticals, this compound has garnered attention in material science for designing functionalized polymers and coatings. Its hydrazine moiety offers reactive sites for cross-linking, a feature explored in academic studies on smart materials. Environmental scientists also investigate its degradation pathways, responding to public concerns about sustainable chemistry and green synthesis practices. These interdisciplinary applications make CAS No. 1185299-08-4 a versatile candidate for innovation.

For researchers sourcing (2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride, storage conditions (e.g., desiccated, at -20°C) and handling protocols are frequently discussed in vendor FAQs. The compound's compatibility with aqueous and organic solvents is another hot topic, particularly for formulation scientists. As the industry shifts toward AI-driven molecular design, databases increasingly catalog its physicochemical properties to train predictive algorithms, further amplifying its scientific footprint.

In summary, (2-Chloro-6-fluorobenzyl)hydrazine dihydrochloride exemplifies the intersection of synthetic chemistry and applied research. Its adaptability to diverse fields—from drug development to advanced materials—underscores its importance in contemporary science. With ongoing advancements in cheminformatics and automated synthesis, this compound is poised to remain a focal point of innovation for years to come.